Cas no 684217-29-6 (1-Piperazinecarboxylicacid, 4-(2-benzothiazolyl)-, 1,1-dimethylethyl ester)

1-Piperazinecarboxylic acid, 4-(2-benzothiazolyl)-, 1,1-dimethylethyl ester is a specialized heterocyclic compound featuring a piperazine core substituted with a benzothiazole moiety and protected by a tert-butyl ester group. This structure imparts stability and versatility, making it valuable in pharmaceutical and organic synthesis applications. The tert-butyl ester enhances solubility and facilitates selective deprotection under mild conditions, while the benzothiazole group contributes to potential bioactivity, particularly in medicinal chemistry research. Its well-defined reactivity profile allows for efficient further functionalization, serving as a key intermediate in the development of targeted molecules. The compound is typically characterized by high purity and consistent performance in synthetic workflows.

1-Piperazinecarboxylicacid, 4-(2-benzothiazolyl)-, 1,1-dimethylethyl ester structure

684217-29-6 structure

Product Name:1-Piperazinecarboxylicacid, 4-(2-benzothiazolyl)-, 1,1-dimethylethyl ester

CAS No:684217-29-6

MF:C₁₆H₂₁N₃O₂S

MW:319.421842336655

CID:502343

PubChem ID:46682274

Update Time:2025-06-07

1-Piperazinecarboxylicacid, 4-(2-benzothiazolyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

- 1-Piperazinecarboxylicacid, 4-(2-benzothiazolyl)-, 1,1-dimethylethyl ester
- 4-BENZOTHIAZOLE-2-YL-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
- tert-butyl 4-(1,3-benzothiazol-2-yl)piperazine-1-carboxylate
- 4-BENZO[D]THIAZOLE-2-YL-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
- tert-Butyl 4-(benzo[d]thiazol-2-yl)piperazine-1-carboxylate
- DTXSID50673703
- tert-butyl 4-(benzo[d]thiazole-2-yl)piperazine-1-carboxylate
- AKOS008364585
- KVDXCOOWUVQJDE-UHFFFAOYSA-N
- 684217-29-6
- 1-Piperazinecarboxylicacid,4-(2-benzothiazolyl)-,1,1-dimethylethyl ester
- SCHEMBL10219244
- Inchi： 1S/C16H21N3O2S/c1-16(2,3)21-15(20)19-10-8-18(9-11-19)14-17-12-6-4-5-7-13(12)22-14/h4-7H,8-11H2,1-3H3
- InChI Key： KVDXCOOWUVQJDE-UHFFFAOYSA-N
- SMILES： S1C2C=CC=CC=2N=C1N1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

Exact Mass: 319.13500
Monoisotopic Mass: 319.135
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 22
Rotatable Bond Count: 3
Complexity: 405
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 73.9A^2
XLogP3: 3.5

Experimental Properties

PSA: 73.91000
LogP: 3.35630

1-Piperazinecarboxylicacid, 4-(2-benzothiazolyl)-, 1,1-dimethylethyl ester Pricemore >>

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A2B Chem LLC	AD06029-1mg	1-Piperazinecarboxylicacid, 4-(2-benzothiazolyl)-, 1,1-dimethylethyl ester	684217-29-6	1mg	$245.00	2024-04-19
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A2B Chem LLC	AD06029-25mg	1-Piperazinecarboxylicacid, 4-(2-benzothiazolyl)-, 1,1-dimethylethyl ester	684217-29-6	25mg	$360.00	2024-04-19
A2B Chem LLC	AD06029-50mg	1-Piperazinecarboxylicacid, 4-(2-benzothiazolyl)-, 1,1-dimethylethyl ester	684217-29-6	50mg	$504.00	2024-04-19
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